Cas no 131234-99-6 ((2S,3S)-2-Amino-3-ethoxybutanoic acid)
131234-99-6 structure
Product Name:(2S,3S)-2-Amino-3-ethoxybutanoic acid
CAS No:131234-99-6
MF:C6H13NO3
MW:147.172322034836
CID:64102
PubChem ID:146840
Update Time:2025-04-18
(2S,3S)-2-Amino-3-ethoxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S)-2-Amino-3-ethoxybutanoic acid
- (2S,3S)-2-acetoxy-3,7-dimethyloct-6-ene
- 2,6-Dimethyloct-2-en-7-ol acetate
- 3,7-Dimethyl-6-octen-2-ol acetate
- 6-Octen-2-ol,3,7-dimethyl-,2-acetate
- 6-Octen-2-ol,3,7-dimethyl-,acetate (6CI,8CI,9CI)
- Elenylacetate
- Allo-o-ethyl-l-thr
- L-allo-O-ethylthreonine
- SCHEMBL2030960
- AKOS022180849
- 131234-99-6
-
- Inchi: 1S/C6H13NO3/c1-3-10-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
- InChI Key: LULHTUNPBBMNSJ-WHFBIAKZSA-N
- SMILES: O(CC)[C@@H](C)[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 147.09000
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- PSA: 72.55000
- LogP: 0.52360
(2S,3S)-2-Amino-3-ethoxybutanoic acid Related Literature
-
1. General method for the asymmetric synthesis of anti-diastereoisomers of β-substituted L-2-aminobutanoic acids via chiral nickel(II) Schiff's base complexes of dehydroaminobutanoic acid. X-Ray crystal and molecular structure of the nickel(II) complex of the Schiff's base from [(benzylprolyl)amino]benzophenone and dehydroaminobutanoic acidYuri N. Belokon',Ashot S. Sagyan,Silva A. Djamgaryan,Vladimir I. Bakhmutov,Sergei V. Vitt,Andrei S. Batsanov,Yuri T. Struchkov,Vasili M. Belikov J. Chem. Soc. Perkin Trans. 1 1990 2301
131234-99-6 ((2S,3S)-2-Amino-3-ethoxybutanoic acid) Related Products
- 4144-02-9(O-Methyl-L-threonine)
- 201353-89-1(H-Allo-thr(tbu)-OH)
- 4378-13-6(H-Thr(tBu)-OH)
- 201274-81-9(H-D-Thr(tbu)-OH)
- 17012-42-9((2S,3R)-3-Acetoxy-2-aminobutanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk